Cas no 491831-82-4 (3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic Acid)

• Product Name: 3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic Acid
• CAS No: 491831-82-4
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• MDL: MFCD00849832
• CID: 1085833
• PubChem ID: 840116
• Update Time: 2025-04-20

3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((5-Methyl-3-nitro-1H-pyrazol-1-yl)methyl)benzoic acid
• 3-[(5-methyl-3-nitropyrazol-1-yl)methyl]benzoic acid
• CHEMBRDG-BB 5991569
• 3-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid
• 3-[(5-methyl-3-nitropyrazolyl)methyl]benzoic acid
• AC1LHM2C
• CTK4J1125
• MolPort-000-769-032
• SBB024685
• STK346644
• STOCK4S-71434
• 3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic Acid

• MDL： MFCD00849832
• Inchi： 1S/C12H11N3O4/c1-8-5-11(15(18)19)13-14(8)7-9-3-2-4-10(6-9)12(16)17/h2-6H,7H2,1H3,(H,16,17)
• InChI Key： IDBOQHVHOATSKD-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CN1C(C)=CC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 261.07500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 100.94000
• LogP: 2.36940

3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids